Cas no 131157-42-1 (dl-alanine (3-13c))

• Product Name: dl-alanine (3-13c)
• CAS No: 131157-42-1
• MF: C₃H₇NO₂
• MW: 90.0858356952667
• MDL: MFCD00083876
• CID: 898514
• PubChem ID: 12205389
• Update Time: 2025-10-23

dl-alanine (3-13c) Chemical and Physical Properties

Names and Identifiers

• dl-alanine (3-13c)
• [3-(13)C]-alanine
• [3-(13)C]-L-alanine
• [3-13C]-L-alanine
• < 3-13C> -L-alanine
• 13C3-alanine
• 3-13C alanine
• 492337_ALDRICH
• DL-Alanine-3-13C
• L-< 3-13C> alanine
• L-Alanine-3-13C,3,3,3-d3
• 2-D, 96%)
• DL-ALANINE-3-13C, 99 ATOM % 13C
• 131157-42-1
• Dl-alanine(3-13c)
• DTXSID50480393
• G77916
• HY-N2362S1
• 2-amino(313C)propanoic acid
• CS-0376202

• MDL： MFCD00083876
• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/i1+1
• InChI Key： QNAYBMKLOCPYGJ-OUBTZVSYSA-N
• SMILES： OC(C([13CH3])N)=O

Computed Properties

• Exact Mass: 89.04771
• Monoisotopic Mass: 90.051033301g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 289 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 63.32
• LogP: 0.11850
• Vapor Pressure: No data available

dl-alanine (3-13c) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on dl-alanine (3-13c)

Recent Advances in the Study of 131157-42-1 and dl-Alanine (3-13C) in Chemical Biology and Pharmaceutical Research

The chemical compound 131157-42-1 and the isotopically labeled amino acid dl-alanine (3-13C) have garnered significant attention in recent years due to their potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide a comprehensive overview of the latest findings related to these two key substances, highlighting their roles in advancing our understanding of biochemical pathways and drug development.

131157-42-1, a compound with a unique molecular structure, has been the subject of several recent studies investigating its potential as a bioactive molecule. Researchers have explored its interactions with various cellular targets, including enzymes and receptors, to elucidate its mechanism of action. Preliminary results suggest that 131157-42-1 may exhibit promising pharmacological properties, such as anti-inflammatory and anti-cancer activities, although further validation is required to confirm these findings.

On the other hand, dl-alanine (3-13C), a stable isotope-labeled analog of the naturally occurring amino acid alanine, has been widely used as a tracer in metabolic studies. The incorporation of the 13C isotope allows researchers to track the fate of alanine in biochemical pathways with high precision using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Recent studies have leveraged dl-alanine (3-13C) to investigate metabolic flux in various biological systems, including cancer cells and microbial communities, providing valuable insights into their metabolic adaptations.

One notable application of dl-alanine (3-13C) is in the study of bacterial metabolism. Researchers have used this labeled compound to map the metabolic networks of pathogenic bacteria, identifying key nodes that could be targeted for antibiotic development. Additionally, dl-alanine (3-13C) has been employed in studies of human metabolism, particularly in the context of diseases such as diabetes and obesity, where alterations in amino acid metabolism play a critical role.

Recent advancements in synthetic chemistry have also facilitated the production of 131157-42-1 and dl-alanine (3-13C) with higher purity and yield, enabling more robust and reproducible research outcomes. Innovations in analytical techniques, such as high-resolution mass spectrometry and advanced NMR methods, have further enhanced the ability of researchers to characterize these compounds and their biological interactions.

In conclusion, the study of 131157-42-1 and dl-alanine (3-13C) represents a vibrant area of research with significant implications for chemical biology and pharmaceutical science. The ongoing exploration of these compounds is expected to yield novel insights into their biological functions and therapeutic potential, paving the way for the development of new diagnostic tools and therapeutic agents. Future research should focus on elucidating the detailed mechanisms of action of 131157-42-1 and expanding the applications of dl-alanine (3-13C) in metabolic engineering and drug discovery.